Cas no 2229638-26-8 (3-(4,5,6,7-tetrahydro-1H-indol-2-yl)azetidin-3-ol)

• Product Name: 3-(4,5,6,7-tetrahydro-1H-indol-2-yl)azetidin-3-ol
• CAS No: 2229638-26-8
• MF: C₁₁H₁₆N₂O
• MW: 192.257542610168
• CID: 6497961
• PubChem ID: 165967681
• Update Time: 2025-07-25

3-(4,5,6,7-tetrahydro-1H-indol-2-yl)azetidin-3-ol Chemical and Physical Properties

Names and Identifiers

• 3-(4,5,6,7-tetrahydro-1H-indol-2-yl)azetidin-3-ol
• EN300-1754758
• 2229638-26-8

• Inchi： 1S/C11H16N2O/c14-11(6-12-7-11)10-5-8-3-1-2-4-9(8)13-10/h5,12-14H,1-4,6-7H2
• InChI Key： PZHQCPZEBKZLAG-UHFFFAOYSA-N
• SMILES： OC1(C2=CC3CCCCC=3N2)CNC1

Computed Properties

• Exact Mass: 192.126263138g/mol
• Monoisotopic Mass: 192.126263138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 48Ų

Additional information on 3-(4,5,6,7-tetrahydro-1H-indol-2-yl)azetidin-3-ol

Introduction to 3-(4,5,6,7-tetrahydro-1H-indol-2-yl)azetidin-3-ol (CAS No. 2229638-26-8)

3-(4,5,6,7-tetrahydro-1H-indol-2-yl)azetidin-3-ol is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and functional properties. This compound, identified by the CAS number 2229638-26-8, has garnered attention due to its potential applications in drug development and molecular research. The structural framework of this molecule incorporates a tetrahydropyridine moiety linked to an azetidine ring, which suggests a rich chemical reactivity and biological relevance.

The tetrahydro-1H-indol-2-yl substituent is a key feature of this compound, contributing to its pharmacophoric properties. Indole derivatives are well-documented for their role in various biological processes and have been extensively studied for their therapeutic potential. The presence of the indole ring in 3-(4,5,6,7-tetrahydro-1H-indol-2-yl)azetidin-3-ol positions it as a candidate for further exploration in medicinal chemistry. Specifically, the indole scaffold is known to interact with multiple biological targets, including receptors and enzymes, making it a valuable scaffold for drug design.

Recent advancements in computational chemistry and molecular modeling have enhanced our understanding of how 3-(4,5,6,7-tetrahydro-1H-indol-2-yl)azetidin-3-ol interacts with biological systems. These studies have revealed that the compound exhibits favorable binding affinities with certain protein targets, suggesting its potential as an active pharmaceutical ingredient (API). The azetidine ring further contributes to the molecule's complexity, enabling diverse functionalization and modification strategies. This flexibility is crucial for optimizing the compound's pharmacokinetic and pharmacodynamic properties.

In the context of modern drug discovery, 3-(4,5,6,7-tetrahydro-1H-indol-2-yl)azetidin-3-ol represents a promising candidate for further investigation. Its structural features align well with current trends in medicinal chemistry, where hybrid molecules combining multiple pharmacophoric elements are designed to achieve enhanced therapeutic efficacy. The compound's potential lies in its ability to modulate biological pathways relevant to various diseases. For instance, studies have indicated that indole derivatives can influence neurotransmitter systems and inflammatory responses, areas where 3-(4,5,6,7-tetrahydro-1H-indol-2-yl)azetidin-3-ol may find utility.

The synthesis of 3-(4,5,6,7-tetrahydro-1H-indol-2-yl)azetidin-3-ol involves multi-step organic reactions that highlight the expertise required in pharmaceutical synthesis. The process typically begins with the formation of the tetrahydropyridine core followed by its coupling with the azetidine ring. Advanced synthetic methodologies have been employed to improve yield and purity, ensuring that the final product meets stringent quality standards. These methodologies often include catalytic processes and protective group strategies to facilitate efficient synthesis.

From a regulatory perspective, 3-(4,5,6,7-tetrahydro,1H-indol,2-y)azetidin,3--ol (CAS No. 2229638268) must undergo rigorous testing to demonstrate its safety and efficacy before being considered for clinical use. Preclinical studies are essential to evaluate its pharmacological profile, including toxicity, bioavailability, and metabolic stability. These studies provide critical data that informs subsequent clinical trial designs and help determine the compound's potential as a therapeutic agent.

The integration of machine learning and artificial intelligence (AI) has revolutionized drug discovery processes. AI algorithms can predict molecular properties and identify promising candidates like 3-(4,5,6,7-tetrahydropyridine,,2-y)indole azetidine, based on vast datasets of chemical structures and biological responses. This approach accelerates the identification of lead compounds and reduces the time-to-market for new drugs. As such, 3-(4,5,6,7-tetrahydropyridine,,2-y)indole azetidine (CAS No. 2229638268) exemplifies how cutting-edge technologies are shaping modern pharmaceutical research.

The future prospects of 3-(4,5,6,7-tetrahydropyridine,,2-y)indole azetidine (CAS No. 2229638268) are promising given its unique structural features and potential biological activities. Ongoing research aims to optimize its chemical structure for improved pharmacological effects while minimizing side effects. Collaborative efforts between academic institutions and pharmaceutical companies are likely to drive innovation in this area leading to novel therapeutic interventions.

In summary, 3-(4,5,6,7-tetrahydropyridine,,2-y)indole azetidine (CAS No.) represents a significant advancement in pharmaceutical chemistry with broad implications for drug development. Its structural complexity offers diverse opportunities for functionalization while its biological relevance positions it as a valuable candidate for further exploration in therapeutic applications.